Cas no 53866-34-5 (Estrone-d)

• Product Name: Estrone-d
• CAS No: 53866-34-5
• MF: C₁₈H₂₂O₂
• MW: 274.390732288361
• CID: 367119
• PubChem ID: 11737421
• Update Time: 2025-04-19

Estrone-d Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one-2,4,16,16-d4,3-hydroxy-
• Estrone-2,4,16,16-d4
• Estrone-d4
• 2,4,16,16-D4-estrone
• Aquacrine-d4
• Crinovaryl-d4
• Cristallovar-d4
• Crystogen-d4
• E1-2,4,16,16-d4
• Wynestron-d4
• Estrone-d
• F90860
• SCHEMBL1331279
• Estrone D4 (2,4,16,16-D4)
• 1,3,5(10)-Estratrien-3-ol-17-one-d4
• DTXSID80471456
• HY-B0234S2
• CS-0375634
• Estrone-2,4,16,16-d4, 95 atom % D
• Estrone D4 (2,4,16,16-D4) 100 microg/mL in Acetonitrile
• (3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl(2,2,6,8-?H?)-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• 3-Hydroxyestra-1,3,5(10)-trien-17-one-d4
• (8R,9S,13S,14S)-2,4,16,16-tetradeuterio-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-17-one
• MS-23903
• 53866-34-5
• ESTRONE (2,4,16,16-D4, 97%)

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16,19H,2,4,6-9H2,1H3/t14-,15-,16+,18+/m1/s1/i3D,7D2,10D
• InChI Key： DNXHEGUUPJUMQT-QSPUTOQOSA-N
• SMILES： O=C1C([2H])([2H])C[C@H]2[C@@H]3CCC4C([2H])=C(C([2H])=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 274.18700
• Monoisotopic Mass: 274.187086924g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• Surface Charge: 0
• Tautomer Count: 18
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.182
• Melting Point: 258-260 °C(lit.)
• Boiling Point: 445.17°C at 760 mmHg
• Flash Point: 189.72°C
• Refractive Index: 1.587
• PSA: 37.30000
• LogP: 3.81740
• Solubility: Not available

Estrone-d Security Information

• WGK Germany：3
• Hazard Category Code： 60-61-45
• Safety Instruction： 53-22-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R60; R61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives